2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: (2-phenylphenyl) 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C21H13ClO2S/c22-19-16-11-5-7-13-18(16)25-20(19)21(23)24-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h1-13H
• InChI Key: OIPKZECJEDXKGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C21H13ClO2S
• Molecular Weight: 364.8 g/mol

Description

2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate (BCB) is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. BCB is a member of the benzothiophene family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that is involved in the regulation of inflammatory responses. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This compound has also been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest. In addition, this compound has been shown to protect against oxidative stress and neuronal damage.

Advantages and Limitations for Lab Experiments

2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate has several advantages for lab experiments. This compound is stable and can be easily synthesized in large quantities. This compound is also relatively non-toxic and has been shown to have low cytotoxicity in vitro. However, this compound has some limitations for lab experiments. This compound is insoluble in water, which can make it difficult to administer in vivo. In addition, the pharmacokinetics and pharmacodynamics of this compound are not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate. One potential area of research is the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties. Another potential area of research is the investigation of the role of this compound in the regulation of immune responses. Finally, the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease, is an area of active research.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. The mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties and investigation of the role of this compound in the regulation of immune responses.

Synthesis Methods

2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate is synthesized by the reaction of 3-chloro-1-benzothiophene-2-carboxylic acid with biphenyl-2-ol in the presence of a base. The reaction proceeds through an esterification process, resulting in the formation of this compound. The purity and yield of this compound can be improved by using column chromatography.

Scientific Research Applications

2-biphenylyl 3-chloro-1-benzothiophene-2-carboxylate has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and immunology. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties.